Cas no 2137145-24-3 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-1,3-thiazol-5-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-1,3-thiazol-5-yl)propanoic acid
• CAS No: 2137145-24-3
• MF: C₁₁H₁₅ClN₂O₄S
• MW: 306.765800714493
• CID: 5973826
• PubChem ID: 165803825
• Update Time: 2025-06-24

(3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-1,3-thiazol-5-yl)propanoic acid
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-chloro-1,3-thiazol-5-yl)propanoic acid
• 2137145-24-3
• EN300-1164379

• Inchi： 1S/C11H15ClN2O4S/c1-11(2,3)18-10(17)14-6(4-8(15)16)7-5-13-9(12)19-7/h5-6H,4H2,1-3H3,(H,14,17)(H,15,16)/t6-/m0/s1
• InChI Key： BXERYRMACMJBLC-LURJTMIESA-N
• SMILES： ClC1=NC=C([C@H](CC(=O)O)NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 306.0441058g/mol
• Monoisotopic Mass: 306.0441058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 117Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-1,3-thiazol-5-yl)propanoic acid

Introduction to (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-1,3-thiazol-5-yl)propanoic Acid (CAS No. 2137145-24-3)

(3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-1,3-thiazol-5-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2137145-24-3, is a derivative of propanoic acid featuring a complex structure that includes an amino group protected by a tert-butoxy carbonyl moiety and a side chain incorporating a 2-chloro-1,3-thiazole ring. The unique combination of these structural elements makes it a promising candidate for various biochemical applications.

The significance of this compound lies in its potential utility as an intermediate in the synthesis of more complex molecules, particularly in the realm of drug discovery. The presence of the tert-butoxy carbonyl group suggests its role as a protecting group for the amino function, which is a common practice in peptide and protein chemistry. This protection is crucial for preventing unwanted side reactions during synthetic processes, ensuring the integrity of the target molecule.

The side chain containing the 2-chloro-1,3-thiazole ring adds another layer of complexity and functionality to the molecule. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The introduction of a chlorine atom at the 2-position enhances the electronic properties of the thiazole ring, potentially influencing its reactivity and biological efficacy. This structural feature makes (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-1,3-thiazol-5-yl)propanoic acid an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The thiazole scaffold, in particular, has been extensively studied due to its versatility and biological relevance. Researchers have been exploring various modifications to thiazole derivatives to enhance their pharmacological properties. For instance, studies have shown that substituents at specific positions on the thiazole ring can significantly alter its binding affinity to biological targets.

The stereochemistry of (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-1,3-thiazol-5-yl)propanoic acid is also noteworthy. The presence of the (S) configuration at the chiral center introduces asymmetry into the molecule, which can have profound effects on its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, making it essential to carefully consider and control these aspects during drug development.

The protective group strategy employed in this compound is also worth mentioning. The use of tert-butoxy carbonyl (Boc) protection is a standard technique in organic synthesis to prevent nucleophilic attack on the amino group. This protection allows for selective reactions at other sites in the molecule without interfering with the amino function. Once the desired transformations are complete, the Boc group can be removed under mild acidic conditions, regenerating the free amino group.

The application of this compound in drug discovery has been explored in several recent studies. For example, researchers have investigated its potential as a precursor for more complex peptidomimetics designed to interact with specific biological targets. Peptidomimetics are synthetic analogs of natural peptides that aim to mimic their biological activity while offering improved pharmacokinetic properties. The structural features of (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-1,3-thiazol-5-yl)propanoic acid make it a valuable building block for such endeavors.

In addition to its role as an intermediate in drug synthesis, this compound has also been studied for its potential bioactivity. Preliminary experiments suggest that derivatives of this molecule may exhibit interesting pharmacological effects. For instance, modifications to the thiazole ring or the introduction of additional functional groups could lead to compounds with enhanced potency or selectivity against specific disease targets.

The synthesis of (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-1,3-thiazol-5-yl)propanoic acid involves several key steps that highlight modern synthetic methodologies. The construction of the chiral center requires careful selection of starting materials and catalysts to ensure high enantioselectivity. Additionally, the introduction and removal of protective groups must be carried out under controlled conditions to avoid side reactions.

The use of advanced spectroscopic techniques has been crucial in characterizing this compound and understanding its reactivity. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure and dynamics, while mass spectrometry helps confirm molecular weight and fragmentation patterns. These tools are essential for verifying the identity and purity of synthetic intermediates.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Thiazole derivatives are known for their role as intermediates in various industrial processes due to their stability and reactivity under different conditions. By exploring new derivatives and modifications, researchers may uncover novel applications that could benefit multiple industries.

In conclusion, (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-1,3-thiazol-5-yl)propanoic acid (CAS No. 2137145-24-3) represents an exciting opportunity for further research and development in pharmaceutical chemistry. Its unique structural features make it a versatile building block for synthesizing complex molecules with potential therapeutic applications. As our understanding of biochemical pathways continues to grow, compounds like this one will play an increasingly important role in drug discovery and innovation.